Cas no 61938-85-0 (Pyrrolo[2,1-b]quinazoline, 7-chloro-1,2,3,9-tetrahydro-)

• Product name: Pyrrolo[2,1-b]quinazoline, 7-chloro-1,2,3,9-tetrahydro-
• CAS No: 61938-85-0
• MF: C₁₁H₁₁ClN₂
• MW: 206.671441316605
• CID: 462839
• PubChem ID: 12344036

Pyrrolo[2,1-b]quinazoline, 7-chloro-1,2,3,9-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[2,1-b]quinazoline, 7-chloro-1,2,3,9-tetrahydro-
• 7-chloro-1,2,3,9-tetrahydropyrrolo[2,1-b]quinazoline
• 61938-85-0
• DTXSID90492531
• SCHEMBL8970452

• Inchi： InChI=1S/C11H11ClN2/c12-9-3-4-10-8(6-9)7-14-5-1-2-11(14)13-10/h3-4,6H,1-2,5,7H2
• InChI Key： ARJIJPFUZIUUMA-UHFFFAOYSA-N
• SMILES： C1CC2=NC3=C(CN2C1)C=C(C=C3)Cl

Computed Properties

• Exact Mass: 206.06123
• Monoisotopic Mass: 206.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.6Ų
• XLogP3: 1.6

Experimental Properties

• PSA: 15.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines